Cas no 2228398-41-0 (1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine)
1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine
- EN300-1793759
- 1-[1-(cyclohexylmethyl)cyclopropyl]cyclopropan-1-amine
- 2228398-41-0
-
- Inchi: 1S/C13H23N/c14-13(8-9-13)12(6-7-12)10-11-4-2-1-3-5-11/h11H,1-10,14H2
- InChI Key: RGUTUKSLOUFFPZ-UHFFFAOYSA-N
- SMILES: NC1(CC1)C1(CC2CCCCC2)CC1
Computed Properties
- Exact Mass: 193.183049738g/mol
- Monoisotopic Mass: 193.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1793759-0.05g |
1-[1-(cyclohexylmethyl)cyclopropyl]cyclopropan-1-amine |
2228398-41-0 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1793759-0.1g |
1-[1-(cyclohexylmethyl)cyclopropyl]cyclopropan-1-amine |
2228398-41-0 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1793759-0.25g |
1-[1-(cyclohexylmethyl)cyclopropyl]cyclopropan-1-amine |
2228398-41-0 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1793759-0.5g |
1-[1-(cyclohexylmethyl)cyclopropyl]cyclopropan-1-amine |
2228398-41-0 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1793759-1.0g |
1-[1-(cyclohexylmethyl)cyclopropyl]cyclopropan-1-amine |
2228398-41-0 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1793759-2.5g |
1-[1-(cyclohexylmethyl)cyclopropyl]cyclopropan-1-amine |
2228398-41-0 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1793759-5.0g |
1-[1-(cyclohexylmethyl)cyclopropyl]cyclopropan-1-amine |
2228398-41-0 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1793759-10.0g |
1-[1-(cyclohexylmethyl)cyclopropyl]cyclopropan-1-amine |
2228398-41-0 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1793759-1g |
1-[1-(cyclohexylmethyl)cyclopropyl]cyclopropan-1-amine |
2228398-41-0 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1793759-5g |
1-[1-(cyclohexylmethyl)cyclopropyl]cyclopropan-1-amine |
2228398-41-0 | 5g |
$3728.0 | 2023-09-19 |
1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine
Professional Introduction to Compound with CAS No. 2228398-41-0 and Product Name: 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine
The compound identified by the CAS number 2228398-41-0 and the product name 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate cyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of rings and substituents in its molecular framework suggests a high degree of structural complexity, which may contribute to its distinctive pharmacological properties.
Recent research in the domain of heterocyclic compounds has highlighted the importance of molecules with multiple fused rings in achieving potent biological activity. The presence of both cyclopropyl and cyclohexyl groups in the 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine structure provides a promising scaffold for further derivatization and optimization. Such structural motifs are often associated with enhanced binding affinity to biological targets, making them valuable candidates for therapeutic intervention.
In the context of modern drug discovery, the synthesis and characterization of novel compounds like 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine are critical steps toward developing new treatments for various diseases. The compound's molecular architecture, featuring a cyclopropyl ring connected to a cyclopropane unit via an amine linkage, presents an intriguing chemical space that has not been extensively explored. This opens up avenues for exploring novel pharmacophores that could lead to breakthroughs in areas such as oncology, neurology, and inflammation.
Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular modeling studies on 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine have suggested potential interactions with enzymes and receptors involved in critical metabolic pathways. These predictions are supported by experimental data from related compounds, reinforcing the hypothesis that this molecule may exhibit significant therapeutic potential.
The synthesis of 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions to achieve the desired stereochemistry underscores the importance of advanced synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the complex framework of this compound efficiently. These approaches not only enhance yield but also improve enantioselectivity, which is crucial for developing enantiopure pharmaceuticals.
Pharmacokinetic studies are essential for evaluating the potential of 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine as a drug candidate. Preliminary data indicate that the compound exhibits favorable solubility and metabolic stability, suggesting it could be suitable for oral administration. Additionally, its structural features may contribute to prolonged circulation time, which is often desirable in therapeutic agents. These properties make it an attractive candidate for further development into a novel therapeutic entity.
The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products, which often possess complex cyclic structures similar to those found in 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine. By leveraging natural product templates, researchers can accelerate the discovery process by starting with molecules that have already demonstrated biological activity. This approach has led to the identification of numerous lead compounds that have advanced into clinical trials.
Collaborative efforts between academic institutions and pharmaceutical companies are vital for translating laboratory discoveries into clinical applications. The case of 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine exemplifies this synergy, where interdisciplinary research teams work together to overcome synthetic challenges and explore pharmacological properties. Such collaborations foster innovation and ensure that promising compounds like this one are thoroughly evaluated before moving into human trials.
The future prospects for 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine hinge on continued research into its mechanism of action and potential therapeutic applications. As our understanding of disease pathways evolves, so too will our ability to design molecules that target these pathways with high specificity. The compound's unique structural features make it a versatile scaffold for generating derivatives with tailored properties, which could lead to multiple indications across different therapeutic areas.
In conclusion, CAS No. 2228398-41-0 represents a significant contribution to the field of pharmaceutical chemistry through its novel structure and potential applications in drug development. The product name 1-1-(cyclohexylmethyl)cyclopropylcyclopropan-1-amine underscores its complex chemical nature, which is likely responsible for its distinctive pharmacological properties. With ongoing research aimed at elucidating its biological activity and optimizing its synthetic routes, this compound holds promise as a valuable tool in the quest for new treatments.
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